N-{6-{[(4-chlorophenyl)sulfanyl]methyl}-2-[(4-fluorobenzyl)sulfanyl]-4-pyrimidinyl}-N-methylamine

• IUPAC Name: 6-[(4-chlorophenyl)sulfanylmethyl]-2-[(4-fluorophenyl)methylsulfanyl]-N-methylpyrimidin-4-amine
• InChI: InChI=1S/C19H17ClFN3S2/c1-22-18-10-16(12-25-17-8-4-14(20)5-9-17)23-19(24-18)26-11-13-2-6-15(21)7-3-13/h2-10H,11-12H2,1H3,(H,22,23,24)
• InChI Key: QUGIPUSDWFCMAB-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC(=NC(=C1)CSC2=CC=C(C=C2)Cl)SCC3=CC=C(C=C3)F
• Molecular Formula: C19H17ClFN3S2
• Molecular Weight: 405.9 g/mol
• CAS No.: 341965-49-9

Description

N-{6-{[(4-chlorophenyl)sulfanyl]methyl}-2-[(4-fluorobenzyl)sulfanyl]-4-pyrimidinyl}-N-methylamine is a useful research compound. Its molecular formula is C19H17ClFN3S2 and its molecular weight is 405.93. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Pharmacodynamics and Pharmacokinetics:

• CERC-301 (4‐methylbenzyl (3S, 4R)‐3‐fluoro‐4‐[(Pyrimidin‐2‐ylamino) methyl] piperidine‐1‐carboxylate), a structural analog of the queried compound, exhibits strong binding affinity specific to GluN2B with high selectivity and minimal off-target activity. Its efficacy in animal models suggests potential applications in neuropsychiatric conditions such as major depressive disorder. The compound's pharmacokinetics, including absorption, distribution, metabolism, and excretion, have been studied in detail, providing a comprehensive profile valuable for further clinical development (Garner et al., 2015).

2. Metabolic Pathways:

• The metabolic pathway and physiological distribution of hexamethylmelamine (HMM), structurally related to the queried compound, have been extensively studied in cancer patients and animal models. The primary metabolic route involves N-demethylation, leading to the formation of various metabolites. This understanding of metabolic pathways can inform the development of related compounds with improved therapeutic profiles and reduced toxicity (Worzalla et al., 1973).

3. Environmental Persistence and Exposure Risks:

• Studies on organophosphorus pesticides, which share a pyrimidinyl moiety with the queried compound, reveal insights into the environmental persistence, human exposure risks, and the translocation of these compounds within residential settings. Such studies are crucial in evaluating the environmental impact and potential health risks of related chemical compounds (Lewis et al., 2001).

4. Dietary Exposure and Health Implications:

• Research on amines and nitrate in dietary sources, like vegetables and beverages, highlights the significance of dietary exposure to various chemical compounds. Understanding the exposure levels and health implications can guide the safety assessments and regulatory decisions for compounds structurally related to the queried molecule (Siddiqi et al., 1992).

5. Human Exposure and Toxicology:

• Studies on chemicals like chlorphenoxamine and benzophenone-4, which bear structural resemblances to the queried compound in terms of aromatic and amine groups, provide valuable insights into human exposure, metabolism, and potential toxicity. This information is crucial for assessing the safety and environmental impact of related chemical entities (Goenechea et al., 1987; Caruana et al., 2011; Valle-Sistac et al., 2016).